Cas no 52655-10-4 (18-methylnonadecan-1-ol)

• Product Name: 18-methylnonadecan-1-ol
• CAS No: 52655-10-4
• MF: C₂₀H₄₂O
• MW: 298.546886920929
• CID: 1578191
• PubChem ID: 104272
• Update Time: 2025-04-21

18-methylnonadecan-1-ol Chemical and Physical Properties

Names and Identifiers

• 18-methylnonadecan-1-ol
• YXHAAEIHLXHTJP-UHFFFAOYSA-N
• CHEBI:84914
• Isoeicosanol
• 52655-10-4
• SCHEMBL2201832
• 89160-66-7
• 18-Methyl-nonadecanol
• Q27158179
• DTXSID5068780

• Inchi： 1S/C20H42O/c1-20(2)18-16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19-21/h20-21H,3-19H2,1-2H3
• InChI Key： YXHAAEIHLXHTJP-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 298.32376
• Monoisotopic Mass: 298.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.837
• Boiling Point: 357.7°C at 760 mmHg
• Flash Point: 129.7°C
• Refractive Index: 1.452
• PSA: 20.23